Cas no 2229601-97-0 (4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-ol)

• Product Name: 4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-ol
• CAS No: 2229601-97-0
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 5916515
• PubChem ID: 165651498
• Update Time: 2025-05-22

4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-ol
• 4-amino-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-ol
• 2229601-97-0
• EN300-1740563

• Inchi： 1S/C12H20N2OS/c1-8(2)11-14-7-10(16-11)12(13)5-3-9(15)4-6-12/h7-9,15H,3-6,13H2,1-2H3
• InChI Key： YBBYMASRFRVICD-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.4Ų

Additional information on 4-amino-4-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-ol

Exploring the Potential of 4-amino-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-ol (CAS No. 2229601-97-0) in Modern Research

The compound 4-amino-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-ol (CAS No. 2229601-97-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This molecule, characterized by its thiazole and cyclohexanol moieties, presents a fascinating case study for scientists exploring novel bioactive compounds. Its amino and hydroxyl functional groups further enhance its reactivity, making it a versatile candidate for various synthetic pathways.

In the context of current research trends, 4-amino-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-ol aligns with the growing interest in heterocyclic compounds and their role in drug discovery. The thiazole ring, in particular, is a common feature in many FDA-approved drugs, highlighting its importance in medicinal chemistry. Researchers are increasingly focusing on this compound's potential as a scaffold for developing new therapeutic agents, especially in areas like anti-inflammatory and neuroprotective applications.

One of the most frequently asked questions about CAS No. 2229601-97-0 revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound remains a key challenge, with many laboratories exploring innovative techniques such as microwave-assisted synthesis and green chemistry approaches. These methods not only improve efficiency but also align with the global push for sustainable and eco-friendly research practices.

The structure-activity relationship (SAR) of 4-amino-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-ol is another hot topic among researchers. By modifying its functional groups or introducing substituents, scientists aim to enhance its bioavailability and target specificity. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, saving time and resources in the drug development process.

From an industrial perspective, the demand for high-quality CAS No. 2229601-97-0 is rising, driven by its potential in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are investing in advanced analytical techniques, such as HPLC and NMR spectroscopy, to ensure the compound meets stringent quality standards. This focus on quality control is critical for its adoption in preclinical and clinical studies.

In summary, 4-amino-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-ol represents a promising avenue for future research. Its unique chemical profile, combined with the growing emphasis on precision medicine and personalized therapeutics, positions it as a compound of significant interest. As scientific advancements continue, this molecule may well play a pivotal role in addressing some of the most pressing challenges in modern healthcare and biotechnology.